Cas no 1361515-33-4 (2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid)

• Product Name: 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid
• CAS No: 1361515-33-4
• MF: C₁₆H₅Cl₆NO₂S
• MW: 487.999397039413
• CID: 4969326
• Update Time: 2025-05-19

2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid

• Inchi： 1S/C16H5Cl6NO2S/c17-5-1-7(19)11(8(20)2-5)14-13(16(24)25)23-15(26-14)12-9(21)3-6(18)4-10(12)22/h1-4H,(H,24,25)
• InChI Key： XRBIEFWJWZMRPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=C(C(=O)O)N=C(C2C(=CC(=CC=2Cl)Cl)Cl)S1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 507
• XLogP3: 7.9
• Topological Polar Surface Area: 78.4

Additional information on 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid

Introduction to 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid (CAS No. 1361515-33-4) and Its Emerging Applications in Chemical Biology

2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid, identified by the CAS number 1361515-33-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of multiple chlorine substituents on the phenyl rings enhances its electronic properties and potential interactions with biological targets, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid consists of a central thiazole ring connected to two phenyl groups substituted with chlorine atoms at the 2, 4, and 6 positions. This arrangement imparts a high degree of lipophilicity and electronic tunability, which are critical factors in designing molecules with specific biological activities. The carboxylic acid group at the 4-position of the thiazole ring further extends its utility as a reactive site for further functionalization or as an anchor for protein binding studies.

In recent years, 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid has been explored in various research areas within chemical biology. One of the most promising applications is in the development of novel inhibitors for enzymes involved in metabolic pathways. Studies have demonstrated that thiazole derivatives can exhibit potent inhibitory effects on enzymes such as cytochrome P450 monooxygenases and other metabolic catalysts. The chlorine substituents on the phenyl rings play a crucial role in modulating the enzyme-substrate interactions, thereby enhancing binding affinity and selectivity.

Moreover, 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid has shown potential in the field of medicinal chemistry as a precursor for designing small-molecule drugs targeting inflammatory and autoimmune diseases. The thiazole core is known to possess anti-inflammatory properties by inhibiting key signaling pathways such as NF-κB and MAPK. The introduction of electron-withdrawing chlorine atoms further enhances its pharmacological activity by improving solubility and bioavailability. Recent computational studies have predicted that this compound may interact with specific amino acid residues in target proteins, leading to conformational changes that modulate enzyme activity.

Another area where 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid has been extensively studied is in materials science. The compound's ability to form stable complexes with metal ions makes it an excellent candidate for developing luminescent materials and sensors. These complexes exhibit unique photophysical properties that can be exploited in applications such as bioimaging and environmental monitoring. For instance, researchers have reported the use of this compound in designing metal-organic frameworks (MOFs) that can selectively detect trace amounts of heavy metals in aqueous solutions.

The synthesis of 2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination and carboxylation steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing the environmental impact of production processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce chlorine atoms onto the phenyl rings with high selectivity.

In conclusion,2,5-Bis(2,4,6-trichlorophenyl)thiazole-4-carboxylic acid (CAS No. 1361515-33-4) is a versatile compound with significant potential in chemical biology and materials science. Its unique structural features make it an ideal candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases. Additionally,this compound's applications extend to advanced materials development, where its ability to form stable complexes with metal ions opens up new possibilities for innovative technologies. As research continues to uncover new applications,the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.